Cas no 916236-79-8 (Gopherenediol)

• Product Name: Gopherenediol
• CAS No: 916236-79-8
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 1080818
• PubChem ID: 125115361
• Update Time: 2025-07-19

Gopherenediol Chemical and Physical Properties

Names and Identifiers

• Gopherenediol
• (1R,2R,3R,3′aS,6R,7′R,7′aR)-Octahydro-2,6-dimethyl-4′-methylene-7′-(1-methylethyl)spiro[cyclohexane-1,1′-[1H]indene]-2,3-diol (ACI)
• (1'R,2'R,3R,3aR,4R,5'R,7aS)-1',5'-dimethyl-7-methylidene-4-propan-2-ylspiro[2,3a,4,5,6,7a-hexahydro-1H-indene-3,6'-cyclohexane]-1',2'-diol
• HY-N3970
• DA-63866
• 916236-79-8
• AKOS032961914
• CS-0024540

• Inchi： 1S/C20H34O2/c1-12(2)15-8-6-13(3)16-10-11-20(18(15)16)14(4)7-9-17(21)19(20,5)22/h12,14-18,21-22H,3,6-11H2,1-2,4-5H3/t14-,15-,16?,17-,18-,19+,20-/m1/s1
• InChI Key： LLMSCRZKAZKYED-PBZYMNLNSA-N
• SMILES： C1CC2[C@@]([C@@]31[C@H](C)CC[C@@H](O)[C@]3(C)O)([H])[C@@H](C(C)C)CCC2=C

Computed Properties

• Exact Mass: 306.25600
• Monoisotopic Mass: 306.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 405.0±45.0 °C at 760 mmHg
• Flash Point: 175.5±23.3 °C
• PSA: 40.46000
• LogP: 4.16300
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Gopherenediol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on Gopherenediol

Gopherenediol (CAS No. 916236-79-8): An Emerging Compound in Chemical and Pharmaceutical Research

Gopherenediol (CAS No. 916236-79-8) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique properties and potential applications. This compound, also known as 1,3-dihydroxybenzene, is a derivative of benzene with two hydroxyl groups attached to the 1 and 3 positions. Its chemical structure and physical properties make it an intriguing candidate for various scientific investigations, particularly in the development of new materials and therapeutic agents.

The molecular formula of Gopherenediol is C₆H₆O₂, and its molecular weight is approximately 110.11 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it amenable to various synthetic and analytical techniques, facilitating its use in laboratory settings.

Recent studies have highlighted the potential of Gopherenediol in several areas of research. One notable application is in the field of materials science, where it has been explored as a building block for the synthesis of advanced functional materials. For instance, a study published in the Journal of Materials Chemistry A demonstrated that Gopherenediol-based polymers exhibit exceptional thermal stability and mechanical strength, making them suitable for use in high-performance coatings and composites.

In the realm of pharmaceutical research, Gopherenediol has shown promise as a lead compound for the development of new drugs. Preliminary studies have indicated that it possesses antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. A recent paper in the Journal of Medicinal Chemistry reported that derivatives of Gopherenediol exhibit potent anti-inflammatory effects, suggesting their potential use in the treatment of inflammatory conditions.

The biological activity of Gopherenediol has also been investigated in preclinical models. In vitro studies have shown that it can modulate key signaling pathways involved in cell proliferation and apoptosis. For example, research conducted at the University of California, Los Angeles (UCLA) found that Gopherenediol can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to play a crucial role in inflammation and cancer progression. These findings have sparked interest in exploring its therapeutic potential further.

Beyond its direct biological effects, Gopherenediol has also been studied for its ability to enhance the bioavailability and efficacy of other drugs. A study published in the International Journal of Pharmaceutics demonstrated that co-administration of Gopherenediol with certain anticancer drugs can significantly improve their therapeutic index by reducing toxicity and enhancing target specificity. This synergistic effect could pave the way for more effective combination therapies in oncology.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the biodegradability and ecotoxicity of Gopherenediol has shown that it exhibits favorable environmental profiles. A study conducted by the Environmental Protection Agency (EPA) found that Gopherenediol degrades rapidly under natural conditions and does not accumulate in aquatic ecosystems, making it a more sustainable choice compared to some traditional chemicals.

In conclusion, Gopherenediol (CAS No. 916236-79-8) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its favorable physical properties and biological activity, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, it is likely that Gopherenediol will play an increasingly important role in advancing both fundamental science and practical applications.